3-chloro-4-fluoro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C14H8ClFN2OS
• Molecular Weight: 306.7 g/mol
• IUPAC Name: 3-chloro-4-fluoro-N-pyridin-3-yl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H8ClFN2OS/c15-12-11-9(16)4-1-5-10(11)20-13(12)14(19)18-8-3-2-6-17-7-8/h1-7H,(H,18,19)
• InChI Key: RLHIURWBOSZJQC-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1)SC(=C2Cl)C(=O)NC3=CN=CC=C3)F

Description

3-chloro-4-fluoro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide is a member of 1-benzothiophenes.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Derivatives : Compounds related to 3-chloro-4-fluoro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide have been synthesized and studied for their behavior towards nitrogen nucleophiles. These compounds have shown potential in producing various 3-substituted quinazolinones, with applications in antimicrobial activities (Naganagowda & Petsom, 2011).

Chemical Synthesis and Spectral Analysis

• Solvent-Free Synthesis : Derivatives of the compound have been synthesized using solvent-free methods, demonstrating high yields and purity. These methods provide a more environmentally friendly approach to chemical synthesis (Thirunarayanan & Sekar, 2013).

Vitamin B6 Antagonists

• Modification of Vitamin B6 Molecules : Research involving modifications to the 2-methyl group of pyridoxol, related to the chemical structure , has led to the synthesis of analogues with potential as Vitamin B6 antagonists, highlighting its role in biochemical research (Korytnyk & Angelino, 1977).

Carboxamides Synthesis

• Carboxamides Production : The reaction involving carboxylic acids and amines has been explored to afford corresponding carboxamides, indicating the compound's utility in facilitating diverse chemical syntheses (Mukaiyama, Aikawa, & Kobayashi, 1976).

Antitubercular and Antibacterial Activities

• Antitubercular and Antibacterial Compounds : Novel series of 3-chloro-N-(4-oxo-2-arylquinazolin-3(4H)-yl)-1-benzothiophene-2-carboxamide analogs have been synthesized and evaluated for their in vitro antibacterial and antitubercular activities (Rao & Subramaniam, 2015).

Radioligand Synthesis

• Radioligand Development : Compounds structurally similar to 3-chloro-4-fluoro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide have been synthesized for use as radioligands in biological studies, enhancing our understanding of biochemical interactions (Gao et al., 2018).

Inhibitors of Enoyl-ACP Reductase

• Antimalarial Research : Bromo-benzothiophene carboxamide derivatives, structurally related to the compound, have been identified as potent inhibitors of Plasmodium enoyl-ACP reductase, a key enzyme in malaria-causing Plasmodium species (Banerjee et al., 2011).

Novel Synthesis Pathways

• Synthesis of Pyrazole-5-Carboxamide Compounds : The compound has been used as a precursor in the synthesis of novel pyrazole-5-carboxamide compounds, expanding the toolkit for chemical synthesis (Yang Yun-shang, 2010).